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Compound of Interest

Compound Name: Galactose pentaacetate

CAS No.: 6763-46-8

Cat. No.: B1209048

Get Quote

A Guide to the Inter-laboratory Characterization
of Galactose Pentaacetate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the analytical data for Galactose pentaacetate,

a fully acetylated derivative of galactose. Its enhanced stability and solubility in organic

solvents make it a key intermediate in the synthesis of glycosides and other carbohydrate-

based molecules.[1] This document compiles characterization data from various sources to

facilitate inter-laboratory comparison and support its application in biochemical research and

pharmaceutical development.[1]

Data Presentation
The following tables summarize key quantitative data for the characterization of both α-D-

Galactose pentaacetate and β-D-Galactose pentaacetate.

Table 1: Physicochemical Properties of Galactose Pentaacetate Anomers
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Property
α-D-Galactose
pentaacetate

β-D-Galactose
pentaacetate

Reference

CAS Number 4163-59-1 4163-60-4 [2][3]

Molecular Formula C₁₆H₂₂O₁₁ C₁₆H₂₂O₁₁ [2][3]

Molecular Weight 390.34 g/mol 390.34 g/mol [2][3]

Appearance
White crystalline

powder

White crystalline

powder
[2][3]

Melting Point 92.0 - 98.0 °C 142 - 146 °C [2][3]

Specific Rotation

(c=1, CHCl₃)
+103.0° to +107.0° +23° to +26° [2][3]

Solubility

Insoluble in water;

soluble in ethanol,

chloroform

Insoluble in water;

soluble in ethanol,

chloroform

[3]

Table 2: ¹H NMR Chemical Shift Data for β-D-Galactose Pentaacetate (400 MHz, CDCl₃)
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Assignment
Chemical Shift
(ppm)

Coupling Constant
(J, Hz)

Reference

A 5.713 J(A,C) = 8.3 [4]

B 5.434
J(B,D) = 3.4, J(B,G) =

1.0
[4]

C 5.339 J(C,D) = 10.5 [4]

D 5.097 [4]

E1 4.16
J(E,F) = -11.1, J(E,G)

= 6.8
[4]

F1 4.14 J(F,G) = 6.4 [4]

G 4.079 [4]

J2 2.172 [4]

K2 2.129 [4]

L2 2.053 [4]

M2 2.050 [4]

N*2 2.000 [4]

*1, *2: Assignments may be interchangeable.

Experimental Protocols
Detailed methodologies for the key analytical techniques used to characterize Galactose
pentaacetate are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the chemical structure and stereochemistry of Galactose
pentaacetate.

Sample Preparation:
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Weigh approximately 20 mg of the Galactose pentaacetate sample.

Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃).

Transfer the solution to a 5 mm NMR tube.[5]

Instrumentation: A 400 MHz (or higher) NMR spectrometer.

Data Acquisition:

Acquire a ¹H NMR spectrum.

If necessary, acquire a ¹³C NMR spectrum and 2D correlation spectra (e.g., COSY, HSQC)

for full structural elucidation.

Data Analysis:

Process the raw data using appropriate software (e.g., MestReNova, TopSpin). This

includes Fourier transformation, phase correction, and baseline correction.

Reference the spectra using the residual solvent peak (CDCl₃: δH = 7.26 ppm, δC = 77.16

ppm).

Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

Analyze the chemical shifts, multiplicities (splitting patterns), and coupling constants to

assign the signals to specific protons in the molecule.

Gas Chromatography-Mass Spectrometry (GC-MS)
Objective: To assess the purity and identify the components of a Galactose pentaacetate
sample. Due to the low volatility of Galactose pentaacetate, derivatization is typically

required.

Sample Preparation (Derivatization):

Hydrolysis: The pentaacetate can be hydrolyzed to galactose.
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Derivatization: The resulting galactose is then derivatized (e.g., trimethylsilylation or

acetylation) to increase volatility. For instance, to prepare aldononitrile pentaacetate

derivatives for GC-MS analysis.[6]

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

GC Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., VF-5ms, Rxi-5MS).[7]

Carrier Gas: Helium or Hydrogen.[7][8]

Injection Mode: Split or splitless.

Temperature Program: An initial oven temperature of around 130-190°C, followed by a

temperature ramp to a final temperature of 230-290°C.[7][8]

MS Conditions:

Ionization Mode: Electron Ionization (EI) or Chemical Ionization (CI).[6]

Mass Analyzer: Quadrupole, Ion Trap, or Time-of-Flight (TOF).

Scan Range: A typical mass range of m/z 50-500.

Data Analysis:

Identify the peaks in the total ion chromatogram (TIC).

Analyze the mass spectrum of each peak by comparing it to spectral libraries (e.g., NIST,

Wiley) and by interpreting the fragmentation patterns.

High-Performance Liquid Chromatography (HPLC)
Objective: To determine the purity and quantify the amount of Galactose pentaacetate in a

sample.

Sample Preparation:
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Accurately weigh the Galactose pentaacetate sample.

Dissolve the sample in a suitable solvent, such as a mixture of acetonitrile and water.

Instrumentation: An HPLC system equipped with a suitable detector (e.g., Refractive Index

(RI) or Evaporative Light Scattering Detector (ELSD)).[9][10]

Chromatographic Conditions:

Column: A column suitable for carbohydrate analysis, such as a Primesep S2 mixed-mode

column or a cation-exchange column in the calcium form.[9][11]

Mobile Phase: An isocratic mobile phase, for example, a mixture of acetonitrile and water

with a formic acid buffer.[9] A dilute acid solution such as 0.009N Sulfuric Acid can also be

used.[10]

Flow Rate: A typical flow rate is around 1 mL/min.

Column Temperature: Maintained at a constant temperature (e.g., 30 °C).

Data Analysis:

Identify the peak corresponding to Galactose pentaacetate based on its retention time

compared to a standard.

Determine the purity of the sample by calculating the peak area percentage.

For quantification, create a calibration curve using standards of known concentrations.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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